![molecular formula C23H22N4O2 B2879268 1-(3-anilino-3-oxopropyl)-2-methyl-N-(2-methylbenzyl)-1H-benzimidazole-5-carboxamide CAS No. 1226434-02-1](/img/structure/B2879268.png)
1-(3-anilino-3-oxopropyl)-2-methyl-N-(2-methylbenzyl)-1H-benzimidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-anilino-3-oxopropyl)-2-methyl-N-(2-methylbenzyl)-1H-benzimidazole-5-carboxamide is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Characterization
- The development of new synthetic methodologies for benzimidazole derivatives, including various alkylation and acylation reactions, is a significant area of research. For example, the synthesis and characterization of aminoimidazoles related to purine nucleotide and thiamine biosynthesis involve complex reactions, demonstrating the versatility of imidazole derivatives in synthetic chemistry (Mackenzie et al., 1988).
Biological Activities and Applications
- Benzimidazole derivatives have been explored for their cytotoxic activities against cancer cell lines, with some compounds showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).
- The antimicrobial activity of benzimidazole derivatives against various bacterial strains and fungi has also been investigated, with some compounds showing higher activity than reference drugs (Kolisnyk et al., 2015).
- Investigations into benzimidazole-based Schiff base copper(II) complexes have highlighted their potential in treating estrogen-dependent breast cancer cells, showcasing the influence of anchoring moieties on their biological efficacy (Paul et al., 2021).
Advanced Material and Drug Discovery
- The synthesis of novel benzimidazole derivatives for potential use as anti-inflammatory and analgesic agents has been explored, indicating the broad applicability of these compounds in medicinal chemistry and pharmaceutical research (Abu‐Hashem et al., 2020).
- Research on benzimidazole derivatives also extends to their potential use in antiallergic therapies, with some compounds showing activity comparable to existing antiallergic agents when tested both intraperitoneally and orally (Wade et al., 1983).
properties
IUPAC Name |
1-(3-cyanoquinolin-4-yl)-N-(3-methoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2/c1-29-19-6-4-5-18(13-19)26-23(28)16-9-11-27(12-10-16)22-17(14-24)15-25-21-8-3-2-7-20(21)22/h2-8,13,15-16H,9-12H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCRYZFPPEJHOAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.